4-(dimethylamino)-N-(4-methylbenzyl)benzamide

• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: 4-(dimethylamino)-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C17H20N2O/c1-13-4-6-14(7-5-13)12-18-17(20)15-8-10-16(11-9-15)19(2)3/h4-11H,12H2,1-3H3,(H,18,20)
• InChI Key: HBNDJSBZQBSODN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)N(C)C
• solubility: 3.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(Dimethylamino)-N-(4-methylbenzyl)benzamide: is a chemical compound with the molecular formula C₁₆H₁₈N₂O.

• It consists of a benzene ring with an amide functional group (CONH) attached to it.
• The compound’s systematic name indicates that it contains a dimethylamino group (N(CH₃)₂) and a 4-methylbenzyl group (C₆H₄CH₃) attached to the amide nitrogen.
• It is used in various scientific and industrial applications due to its unique structure.

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Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its versatile reactivity.

Biology: Investigated for potential biological activity (e.g., as enzyme inhibitors or ligands).

Medicine: May have applications in drug discovery or as a pharmacophore.

Industry: Employed in the synthesis of specialty chemicals.

Mechanism of Action

• The exact mechanism of action depends on the specific context (e.g., as a drug or reagent).
• It may interact with cellular receptors, enzymes, or other biomolecules.
• Further research is needed to elucidate its precise targets and pathways.

Comparison with Similar Compounds

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